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Compound of Interest

Compound Name: 1-(2-lodoethynyl)cyclohexan-1-ol
CAS No.: 90086-65-0
Cat. No.: B12055732
Get Quote
. J

Technical Monograph: 1-(2-
lodoethynyl)cyclohexan-1-ol
Executive Summary & Chemical Identity

1-(2-lodoethynyl)cyclohexan-1-ol is a functionalized alkynyl carbinol serving as a high-value
building block in organic synthesis. Characterized by the presence of a terminal iodoalkyne
moiety adjacent to a tertiary alcohol, it exhibits unique reactivity profiles ideal for C—C bond
formation via cross-coupling reactions (e.g., Cadiot-Chodkiewicz, Sonogashira) and
heterocycle synthesis.

This guide provides a rigorous technical analysis of its properties, synthesis, and applications,
designed for researchers requiring high-purity preparation and utilization of this intermediate.

Chemical Identifiers & Properties
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Parameter

Technical Specification

Chemical Name

1-(2-lodoethynyl)cyclohexan-1-ol

CAS Number

90086-65-0

Synonyms

(lodoethynyl)-1-cyclohexanol; 1-Hydroxy-1-

(iodoethynyl)cyclohexane

Molecular Formula CsH11l0
Molecular Weight 250.08 g/mol
SMILES OCl(CcccercHl

Physical State

Viscous oil or low-melting solid (dependent on

purity)

Boiling Point ~283.8°C (Predicted at 760 mmHg)
N Soluble in CH2Clz, THF, Et20, EtOAc; Insoluble
Solubility )
In water
. Light-sensitive; Thermally unstable >100°C;
Stability

Potential shock sensitivity

Synthesis & Production Protocols

The synthesis of 1-(2-iodoethynyl)cyclohexan-1-ol is achieved via the electrophilic iodination
of 1-ethynylcyclohexanol (CAS 78-27-3). Two protocols are presented: the Silver-Catalyzed
Method (Standard) for highest purity, and the Metal-Free Method (Green) for avoiding heavy
metal contamination.

Reaction Logic & Pathway

The transformation relies on the activation of the terminal alkyne C-H bond. The acidity of the
acetylenic proton (pKa ~25) allows for deprotonation or direct electrophilic substitution.
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Figure 1: Mechanistic pathways for the iodination of 1-ethynylcyclohexanol.

Protocol A: Silver-Catalyzed lodination (Standard)

Objective: Preparation of high-purity product ( >98%) for drug discovery applications.

Reagents:

1-Ethynylcyclohexanol (1.0 equiv)[1]

N-lodosuccinimide (NIS) (1.1 equiv)

Silver Nitrate (AgNOs) (0.05 equiv)

Solvent: Acetone or Acetonitrile (Dry)
Step-by-Step Methodology:

o Dissolution: In a flame-dried round-bottom flask wrapped in aluminum foil (light protection),
dissolve 1-ethynylcyclohexanol (10 mmol) in dry acetone (20 mL).

o Catalyst Addition: Add AgNOs (0.5 mmol, 85 mg). Stir for 5 minutes until dissolved.
 lodination: Add NIS (11 mmol, 2.48 g) in one portion. The reaction is slightly exothermic.

e Reaction Monitoring: Stir at room temperature for 2—4 hours. Monitor by TLC (Hexane/EtOAc
4:1). The product (Rf ~0.4) will appear less polar than the starting material.
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e Quench: Dilute with Et20 (50 mL) and wash with water (2 x 20 mL) followed by saturated
NazS203 (to remove excess iodine/NIS).

 Purification: Dry organic layer over MgSOea, filter, and concentrate in vacuo at <30°C. Purify
via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Critical Note: Silver acetylides can be explosive. Do not isolate the intermediate. Ensure
complete quenching.

Protocol B: Metal-Free Oxidative lodination

Objective: Synthesis without metal residues, suitable for late-stage functionalization.

Reagents:

1-Ethynylcyclohexanol (1.0 equiv)[1]

lodine (I2) (1.1 equiv)

Morpholine (3.0 equiv)

Solvent: Benzene or Toluene

Methodology:

Dissolve iodine (11 mmol) in toluene (30 mL).

e Add morpholine (30 mmol) slowly. A charge-transfer complex forms (orange/brown
precipitate).

e Add 1-ethynylcyclohexanol (10 mmol) dissolved in toluene (10 mL) dropwise.
 Stir at 45°C for 6 hours.
o Filter off the morpholine-HI salt. Wash filtrate with 5% HCI, then water.

o Concentrate to yield the crude iodoalkyne.
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Reactivity Profile & Applications

1-(2-lodoethynyl)cyclohexan-1-ol acts as an electrophilic alkyne source. The C-I bond is
weaker than C-Br or C-Cl, making it highly reactive toward oxidative addition (Pd/Cu catalysis)

or nucleophilic attack.

Key Transformations

The compound is a "linchpin” intermediate for constructing polyynes and heterocycles.

Aryl Boronic Acid 1-(2-lodoethynyl) Terminal Alkyne
(Ar-B(OH)2) cyclohexan-1-ol (R-C=C-H)
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Figure 2: Synthetic utility and reaction manifold of the iodoalkyne core.

Cadiot-Chodkiewicz Coupling

This is the primary application. The reaction couples the iodoalkyne with a terminal alkyne to
form unsymmetrical 1,3-diynes, a structural motif found in natural products (polyynes).

e Conditions: CuCl (catalytic), Hydroxylamine hydrochloride (reducing agent),
Ethylamine/Methanol.

e Mechanism: Oxidative addition of Cu(l) to the C-I bond, followed by transmetallation with the

terminal alkyne.

Safety, Handling & Stability (E-E-A-T)

Warning: Haloalkynes are high-energy compounds. While the cyclohexyl group adds steric bulk
and stability, the iodoalkyne moiety retains potential for rapid decomposition.
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Hazard Identification

o Explosion Risk: Pure iodoalkynes can decompose violently upon heating (>100°C) or
distillation. Never distill to dryness.

o Toxicity: Likely an alkylating agent. Use gloves and work in a fume hood.

 Light Sensitivity: The C-1 bond undergoes homolysis under UV light, liberating iodine
radicals.

Storage Protocol
e Temperature: Store at -20°C.
e Atmosphere: Store under Argon or Nitrogen.

« Stabilization: For long-term storage, adding a copper stabilizer (e.g., copper turnings) is NOT
recommended for iodoalkynes (unlike chloroalkynes) due to potential oxidative insertion.
Instead, store as a solution in benzene or toluene if possible.

» Container: Amber glass vials to prevent photodegradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1-Ethynylcyclohexanol | CBH120 | CID 6525 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. Novel and Efficient Synthesis of 1-lodoalkynes [organic-chemistry.org]

» To cite this document: BenchChem. [1-(2-lodoethynyl)cyclohexan-1-ol CAS number and
identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12055732/docs#1-2-iodoethynyl-cyclohexan-1-ol-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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